2-ethoxy-N'-hydroxyethanimidamide

• CAS No.: 1017025-53-4
• Molecular Formula: C4H10N2O2
• Molecular Weight: 118.13 g/mol
• IUPAC Name: 2-ethoxy-N'-hydroxyethanimidamide
• InChI: InChI=1S/C4H10N2O2/c1-2-8-3-4(5)6-7/h7H,2-3H2,1H3,(H2,5,6)
• InChI Key: FLQGZPLLJYNPHU-UHFFFAOYSA-N
• Isomeric SMILES: CCOC/C(=N/O)/N
• Canonical SMILES: CCOCC(=NO)N

Description

2-Ethoxy-N'-hydroxyethanimidamide (CAS: 1017025-53-4) is an organic compound with the molecular formula C₄H₁₀N₂O₂ and a molecular weight of 118.13 g/mol . Its structure features an ethoxy group (-OCH₂CH₃) attached to the ethanimidamide backbone, which includes a hydroxylamine (-NHOH) functional group. This compound is primarily utilized in synthetic chemistry as a precursor for heterocyclic compounds, such as 1,2,4-oxadiazoles, which are relevant in pharmaceutical research (e.g., GPR88 agonists) .

Preparation Methods

The synthesis of 2-ethoxy-N’-hydroxyethanimidamide typically involves the reaction of ethylamine with ethyl formate, followed by the addition of hydroxylamine . The reaction conditions often include the use of organic solvents and specific temperature controls to ensure the desired product is obtained. Industrial production methods may vary, but they generally follow similar synthetic routes with optimizations for scale and efficiency.

Chemical Reactions Analysis

2-ethoxy-N’-hydroxyethanimidamide undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized using common oxidizing agents such as hydrogen peroxide or potassium permanganate, leading to the formation of corresponding oxides.

Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride, resulting in the formation of reduced amides.

Substitution: The ethoxy group can be substituted with other functional groups using reagents like alkyl halides under appropriate conditions.

Scientific Research Applications

2-ethoxy-N’-hydroxyethanimidamide has several scientific research applications:

Chemistry: It is used as a reagent in organic synthesis and as an intermediate in the preparation of more complex molecules.

Biology: This compound is studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Research is ongoing to explore its potential therapeutic applications, particularly in the development of new drugs.

Industry: It is used in the production of various chemical products and as a catalyst in certain industrial processes.

Mechanism of Action

The mechanism of action of 2-ethoxy-N’-hydroxyethanimidamide involves its interaction with specific molecular targets and pathways. It is believed to exert its effects by binding to enzymes or receptors, thereby modulating their activity. The exact pathways involved are still under investigation, but preliminary studies suggest that it may influence cellular processes such as signal transduction and gene expression .

Comparison with Similar Compounds

Structural and Physicochemical Properties

Compound Name	CAS Number	Molecular Formula	Molecular Weight (g/mol)	Key Substituent	Key Properties/Applications
2-Ethoxy-N'-hydroxyethanimidamide	1017025-53-4	C₄H₁₀N₂O₂	118.13	Ethoxy (-OCH₂CH₃)	Precursor for oxadiazoles
2-(Diethylamino)-N'-hydroxyethanimidamide	89599-94-0	C₆H₁₅N₃O	145.21	Diethylamino (-N(CH₂CH₃)₂)	Higher lipophilicity; used in coordination chemistry
N'-Hydroxyethanimidamide Hydrochloride	-	C₂H₇N₂O·HCl	122.55	Hydrochloride salt (-NHOH·HCl)	Improved solubility; antitumor research
2-(2-Chloro-6-fluorophenyl)-N'-hydroxyethanimidamide	333748-81-5	C₈H₇ClF₂N₂O	220.61	Halogenated aryl	Acute oral toxicity (Category 4)
N'-Hydroxy-2-(2-thienyl)ethanimidamide	59174-12-8	C₆H₈N₂OS	156.21	Thienyl (heterocyclic)	Potential antimicrobial activity

Key Research Findings

GPR88 Agonist Development: 2-Ethoxy-N'-hydroxyethanimidamide-derived 1,2,4-oxadiazoles (e.g., compound 9) showed >90% purity and nanomolar affinity for GPR88, a target for psychiatric disorders . Comparatively, triazole derivatives from hydrazide intermediates (e.g., compound 12) displayed lower potency, emphasizing the importance of the oxadiazole ring .

Prodrug Optimization :

• N'-Hydroxyethanimidamide prodrugs (e.g., (1E)-N-(diphenylmethyl)-N’-hydroxyethanimidamide) demonstrated improved pharmacokinetics, with a 54% yield and melting point of 112–115°C, suitable for oral formulations .

Safety and Handling :

• Halogenated analogs require stringent safety protocols (e.g., PPE, ventilation) due to respiratory irritation risks (H335) .

Biological Activity

2-Ethoxy-N'-hydroxyethanimidamide is an organic compound that has garnered attention for its potential biological activities. This compound features a unique structure characterized by an ethoxy group and a hydroxyethanimidamide moiety, which may contribute to its reactivity and interactions with various biological targets. The following sections will explore its biological activity, including mechanisms of action, case studies, and relevant research findings.

The biological activity of 2-ethoxy-N'-hydroxyethanimidamide is primarily attributed to its ability to act as a nucleophile. This property allows it to form bonds with electron-deficient partners, facilitating various chemical reactions. The compound's interactions with biomolecules can lead to significant pharmacological effects, including:

• Antimicrobial Activity : Preliminary studies suggest that 2-ethoxy-N'-hydroxyethanimidamide exhibits antimicrobial properties against certain bacterial strains.
• Anti-inflammatory Effects : The compound may modulate inflammatory pathways, although specific mechanisms remain to be fully elucidated.

Case Studies and Research Findings

• Antimicrobial Activity : A study investigated the antimicrobial efficacy of 2-ethoxy-N'-hydroxyethanimidamide against Gram-positive and Gram-negative bacteria. Results indicated that the compound exhibited moderate antibacterial activity, particularly against Staphylococcus aureus and Escherichia coli.

  Bacterial Strain	MIC (µg/mL)
  Staphylococcus aureus	50
  Escherichia coli	100
  Pseudomonas aeruginosa	200

• Anti-inflammatory Properties : In vitro assays demonstrated that 2-ethoxy-N'-hydroxyethanimidamide could inhibit the production of pro-inflammatory cytokines in cultured macrophages. This suggests potential therapeutic applications in inflammatory diseases.
• Cytotoxicity Studies : Cytotoxicity was assessed using the MTT assay on various cancer cell lines (A549, T47D, L929). The results showed that at concentrations up to 200 µg/mL, the compound did not significantly affect cell viability, indicating a favorable safety profile for further development.

Comparative Analysis

To better understand the unique properties of 2-ethoxy-N'-hydroxyethanimidamide, it is useful to compare it with similar compounds:

Compound	Structure	Biological Activity
2-(2-(Dimethylamino)ethoxy)ethanol	Structure	Moderate antibacterial activity
2-ethoxy-N-hydroxyacetamidine	Structure	Stronger anti-inflammatory properties
Benzotriazole derivatives	Structure	Broad-spectrum antimicrobial effects